Cas no 1380094-24-5 ((S)-4-methoxybutan-2-amine hydrochloride)

• Product Name: (S)-4-methoxybutan-2-amine hydrochloride
• CAS No: 1380094-24-5
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 4592813
• Update Time: 2025-10-05

(S)-4-methoxybutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-methoxybutan-2-amine hydrochloride
• (S)-4-methoxybutan-2-amine HCl

• Inchi： 1S/C5H13NO.ClH/c1-5(6)3-4-7-2;/h5H,3-4,6H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： LAUQKFDITNPVCD-JEDNCBNOSA-N
• SMILES： C[C@H](N)CCOC.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (S)-4-methoxybutan-2-amine hydrochloride

Introduction to (S)-4-Methoxybutan-2-Amine Hydrochloride (CAS No. 1380094-24-5)

The compound (S)-4-methoxybutan-2-amine hydrochloride, with the CAS registry number 1380094-24-5, is a chiral amine derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry, which plays a pivotal role in its biological activity and synthetic applications. The methoxy group at the 4th position of the butan chain introduces electronic and steric effects that influence its reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a building block in drug discovery and as a precursor for advanced materials.

The synthesis of (S)-4-methoxybutan-2-amine hydrochloride has been optimized through asymmetric catalysis, enabling the production of enantiomerically pure compounds. This advancement is particularly significant in the pharmaceutical industry, where chirality is critical for drug efficacy and safety. The compound's ability to participate in nucleophilic substitutions and amide bond formations makes it a versatile reagent in medicinal chemistry. For instance, researchers have employed this compound to develop bioactive molecules targeting neurodegenerative diseases and cancer.

In terms of applications, (S)-4-methoxybutan-2-amine hydrochloride has been utilized in the synthesis of peptide analogs and bioconjugates. Its hydroxyl group facilitates glycosylation reactions, which are essential for creating glycoproteins with therapeutic potential. Furthermore, its amine functionality allows for the formation of stable covalent bonds with carboxylic acids, making it a valuable reagent in click chemistry and modular synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (S)-4-methoxybutan-2-amine hydrochloride. Quantum mechanical calculations have revealed that the methoxy group's electron-donating effects enhance the nucleophilicity of the amine center, thereby accelerating reaction kinetics in certain transformations. These findings have been corroborated by experimental studies, which demonstrate improved yields and selectivity when this compound is used as a starting material.

The stereochemical integrity of (S)-4-methoxybutan-2-amine hydrochloride is preserved under mild reaction conditions, making it suitable for large-scale manufacturing processes. Its ability to withstand harsh conditions without racemization further underscores its utility in industrial applications. Researchers have also explored its use in asymmetric induction strategies, where it serves as a chiral auxiliary to control the stereochemistry of complex molecules.

In conclusion, (S)-4-methoxybutan-2-amine hydrochloride (CAS No. 1380094-24-5) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthetic methodologies, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing drug development and materials science is expected to grow significantly.